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Compound of Interest

Compound Name: MG-2119

cat. No.: B7815218

Proper disposal of the laboratory chemical MG-2119, a potent inhibitor of tau and a-synuclein
aggregation, is critical for ensuring laboratory safety and environmental protection.[1][2][3] All
procedures must be conducted in accordance with the manufacturer's Safety Data Sheet
(SDS) and local, state, and federal regulations. The primary guidance for handling and disposal
is to treat MG-2119 as a chemical waste product that requires professional disposal.[4]

Essential Information and Data

MG-2119 is a solid, white to light yellow powder used in neurological disorder research.[1]
Below is a summary of its key identifiers and storage information.

Parameter Data Source(s)
Chemical Name MG-2119 [5]1[6]

CAS Number 1065500-40-4 [L1[4]1I511611 7]
Molecular Formula C27H29N504 [1][5][6]
Molecular Weight 487.55 g/mol [11[5]16]
Appearance Solid, White to light yellow [1]

4°C, sealed, away from
Storage (Powder) ) ] [1]
moisture and light

-80°C (6 months); -20°C (1
Storage (In Solvent) [1][7]
month)
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Disposal Protocol

The Safety Data Sheet for MG-2119 advises to "Collect and arrange disposal”.[4] This
indicates that the material should not be discarded in regular trash or washed down the drain.
The following step-by-step protocol outlines the necessary procedures for its safe disposal.

Experimental Protocol: Waste Handling and Disposal of MG-2119

o Consult the Safety Data Sheet (SDS): Before handling, always review the most current SDS
provided by the manufacturer. This document contains comprehensive information on
hazards, handling, and emergency procedures.

» Wear Appropriate Personal Protective Equipment (PPE): At a minimum, standard laboratory
PPE should be worn. This includes:

o Safety glasses or goggles.

o Alab coat.

o Chemically resistant gloves (e.g., nitrile).
o Waste Segregation:

o Solid Waste: Collect any unused MG-2119 powder, contaminated weigh boats, or
contaminated consumables (e.g., pipette tips, wipes) in a dedicated, sealable waste
container.

o Liquid Waste: Collect solutions of MG-2119 and any solvent used for rinsing contaminated
glassware in a separate, sealable, and chemically compatible liquid waste container. Note
that MG-2119 is typically dissolved in DMSO for in-vitro use.[1]

o Avoid Mixing: Do not mix MG-2119 waste with other incompatible waste streams.
o Container Labeling:

o Clearly label the waste container with "Hazardous Waste."
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o ldentify the contents, including the chemical name ("MG-2119"), concentration (if in
solution), and any solvents present (e.g., "MG-2119 in DMSQO").

o Include the date of accumulation and the responsible researcher's name.

e Temporary Storage:

o Store the sealed waste container in a designated Satellite Accumulation Area (SAA) or a
designated laboratory waste storage area.

o Ensure the storage area is secure, well-ventilated, and away from general laboratory
traffic.

» Arrange for Disposal:

o Contact your institution's Environmental Health and Safety (EH&S) department or a
licensed chemical waste disposal contractor to schedule a pickup.

o Follow all institutional procedures for waste manifest documentation and handover.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of MG-2119.
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Phase 1: Preparation

Identify MG-2119 Waste
(Solid or Liquid)

}

Consult Safety Data Sheet (SDS)
for Hazard Information

'

Wear Required PPE
(Gloves, Goggles, Lab Coat)

Phase 2: C&ntainment

Segregate Waste by Type
(Solid vs. Liquid)

!

Use Designated, Compatible,
and Sealed Waste Container

Label Container with Contents
(Chemical Name, Hazards, Date)

Phase 3:|Disposal

Store in Designated
Satellite Accumulation Area

!

Contact EH&S or Licensed
Waste Disposal Vendor

Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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